2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol

• IUPAC Name: 2-[benzyl(cyclohex-3-en-1-ylmethyl)amino]ethanol
• InChI: InChI=1S/C16H23NO/c18-12-11-17(13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16/h1-5,7-8,16,18H,6,9-14H2
• InChI Key: HHDWJOMSNUIHJG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)CN(CCO)CC2=CC=CC=C2
• Molecular Formula: C16H23NO
• Molecular Weight: 245.36 g/mol

Description

2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol, also known as BCE, is a chemical compound that has been studied for its potential therapeutic applications in various fields of research. BCE is a chiral compound and exists in two enantiomeric forms, R and S.

Mechanism of Action

The exact mechanism of action of 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol is not fully understood. However, it is believed that 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol acts as a modulator of the GABAergic system, which is involved in the regulation of anxiety and mood. 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol has also been shown to interact with the dopamine system, which is involved in the regulation of reward and motivation.
Biochemical and Physiological Effects:
2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol has been shown to have a number of biochemical and physiological effects. In animal studies, 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol has been shown to increase the levels of GABA in the brain, which can have an anxiolytic effect. 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol has also been shown to increase the levels of dopamine in the brain, which can have a rewarding effect. In addition, 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol has been shown to enhance cognitive function and improve memory.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol in lab experiments is its ability to selectively target the GABAergic and dopamine systems. This allows researchers to study the specific effects of 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol on these systems without affecting other neurotransmitter systems. However, one of the limitations of 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol. One area of research is the potential therapeutic applications of 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol in the treatment of depression, anxiety, and addiction. Another area of research is the neuroprotective effects of 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol and its potential use in the treatment of neurodegenerative diseases. In addition, there is potential for the development of new analogs of 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol with improved solubility and pharmacokinetic properties.

Synthesis Methods

2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol can be synthesized using a variety of methods, including reductive amination and Grignard reaction. One of the most commonly used methods for synthesizing 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol is through the reductive amination of 3-cyclohexen-1-ylmethylamine with benzylglyoxal in the presence of sodium borohydride. The resulting product is then purified through column chromatography to obtain pure 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol.

Scientific Research Applications

2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol has been studied in various fields of research, including medicinal chemistry, pharmacology, and neuroscience. 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol has shown potential therapeutic applications in the treatment of depression, anxiety, and addiction. In addition, 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol has been studied for its potential neuroprotective effects and its ability to enhance cognitive function.